Cas no 4685-07-8 (Pyridinium, 3-hydroxy-1-methyl-)

• Product Name: Pyridinium, 3-hydroxy-1-methyl-
• CAS No: 4685-07-8
• MF: C₆H₈NO
• MW: 110.133821487427
• CID: 3991888
• PubChem ID: 141170
• Update Time: 2025-04-22

Pyridinium, 3-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 3-hydroxy-1-methyl-
• 1-methylpyridin-1-ium-3-ol
• Pyridostigmine EP Impurity B (3-Hydroxy-N-methylpyridinium Bromide)
• DTXSID60900996
• 4685-07-8
• SCHEMBL1921193
• InChI=1/C6H7NO/c1-7-4-2-3-6(8)5-7/h2-5H,1H3/p+
• 3-Hydroxy-1-methylpyridin-1-ium
• AKOS015997815
• NoName_43

• Inchi： 1S/C6H7NO/c1-7-4-2-3-6(8)5-7/h2-5H,1H3/p+1
• InChI Key： FZVAZYLFYPULKX-UHFFFAOYSA-O
• SMILES： OC1=CC=C[N+](C)=C1

Computed Properties

• Exact Mass: 110.060588879g/mol
• Monoisotopic Mass: 110.060588879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 24.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines N-methylpyridinium compounds